Cas no 50-04-4 (Cortisone acetate)

• Product Name: Cortisone acetate
• CAS No: 50-04-4
• MF: C₂₃H₃₀O₆
• MW: 402.480707645416
• MDL: MFCD00003609
• CID: 33456
• PubChem ID: 2863
• Update Time: 2025-04-18

Cortisone acetate Chemical and Physical Properties

Names and Identifiers

• Cortisone acetate
• 17,21-DIHYDROXYPREGN-4-ENE-3,11,20-TRIONE 21 ACETATE
• 17ALPHA,21-DIHYDROXY-4-PREGNENE-3,11,20-TRIONE 21-ACETATE
• 4-PREGNEN-17,21-DIOL-3,11,20-TRIONE 21-ACETATE
• 4-PREGNEN-17ALPHA,21-DIOL-3,11,20-TRIONE ACETATE
• 4-PREGNENE-17ALPHA,21-DIOL-3,11,20-TRIONE 21-ACETATE
• ACETIC ACID 2-((8S,9S,10R,13S,14S,17R)-17-HYDROXY-10,13-DIMETHYL-3,11-DIOXO-2,3,6,7,8,9,10,11,12,13,14,15,16,17-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-17-YL)-2-OXO-ETHYL ESTER
• DELTA4-PREGNEN-17ALPHA-21-DIOL-3, 11, 20-TRIONE-21-ACETATE
• KENDALL'S COMPOUND 'E' ACETATE
• 11,20-trione,17,21-dihydroxy-pregn-4-ene-21-acetate
• 11-dehydro-17-hydroxycorticosterone-21-acetate
• 11-dehydro-17-hydroxycorticosteroneacetate
• 17,21-dihydroxypregn-4-ene-3,11,20-trioneacetate
• 20-trione,21-(acetyloxy)-17-hydroxy-pregn-4-ene-11
• 21-(acetyloxy)-17-hydroxypregn-4-ene-3,11,20-trione
• 21-acetoxy-17,alpha-hydroxy-3,11,20-triketopregnene-4
• 21-acetoxy-17,alpha-hydroxypregn-4-ene-3,11,20-trione
• acetatecortisone
• C23H30O6
• Cortisone 21-acetate
• [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• 17α,21-Dihydroxy-4-pregnene-3,11,20-trione 21-acetate
• 21-Acetoxy-4-pregnen-17α-ol-3,11,20-trione
• 4-Pregnene-17α,21-diol-3,11,20-trione 21-acetate
• Cortisone-21-acetate
• 21-Acetoxypregnen-17a-ol-3,11,20-trione
• Cortone acetate
• Incortin
• Biocort acetate
• Scheroson
• Artriona
• Cortadren
• Cortisyl
• Adreson
• Irisone acetate
• Cortelan
• Cortistab
• Ricortex
• Corlin
• Cortogen acetate
• Compound E acetate
• Cortisone (acetate)
• Cortisone monoacetate
• Cortisone, 21-acetate
• Cortilen
• 17,21-
• Cortisone acetate [USAN:JAN]
• cortisoneacetate
• HYDROCORTISONE ACETATE IMPURITY D [EP IMPURITY]
• Cortisone aceticum
• 2-((8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• C08173
• HMS3260H04
• HY-17461A
• HMS2235D24
• CORTISONE ACETICUM [HPUS]
• AB00384283-08
• CORTISONE ACETATE [USP MONOGRAPH]
• UNII-883WKN7W8X
• CORTISONE ACETATE [ORANGE BOOK]
• Cortisone acetate (JP17/USP)
• BRD-K86161929-001-13-3
• MLS002207136
• Tox21_500271
• 4-Pregnene-17,alpha,21-diol-3,11,20-trione 21-acetate
• NSC49420
• CCG-204366
• NSC 49420
• Pregn-4-ene-3,11,20-trione, 17,21-dihydroxy-, 21-acetate
• CORTISONE 21-ACETATE [MI]
• D00973
• D0X4RS
• 21-Acetoxy-17.alpha.-hydroxypregn-4-ene-3,11,20-trione
• NCGC00021191-07
• CHEMBL1650
• CORTISONE ACETATE [JAN]
• LS-55003
• MFCD00003609
• NCGC00021191-09
• C90609
• AC-6827
• Cortisone 21-acetate, >=99%
• Pregn-4-ene-3,20-trione, 21-(acetyloxy)-17-hydroxy-
• CORTISONE ACETATE [USP-RS]
• Cortisone Acetate, Pharmaceutical Secondary Standard; Certified Reference Material
• SCHEMBL4501
• 11-Dehydro-17-hydroxycorticosterone acetate
• CAS-50-04-4
• Neosone (Salt/Mix)
• CORTISONE ACETATE [MART.]
• AB00384283_09
• CORTISONE ACETATE [VANDF]
• CORTISONE ACETATE [WHO-DD]
• 17-Hydroxy-3,11,20-trioxopregn-4-en-21-yl acetate #
• DB01380
• 17,21-Dihydroxypregn-4-ene-3,11,20-trione 21-acetate
• NCGC00021191-16
• NC00677
• LP00271
• BCP08487
• W-105993
• 4-Pregnene-17.alpha.,21-diol-3,11,20-trione 21-acetate
• cortisone-acetate
• Cortisone acetate, European Pharmacopoeia (EP) Reference Standard
• NCGC00021191-06
• Cortisone acetate, United States Pharmacopeia (USP) Reference Standard
• NCGC00260956-01
• 21-Acetoxy-17.alpha.-hydroxy-3,11,20-triketopregnene-4
• Cortisone acetate [USP:JAN]
• 4-Pregnen-17.alpha.,21-diol-3,11,20-trione 21-acetate
• Cortisyl artriona
• CCRIS 3661
• 883WKN7W8X
• EU-0100271
• AS-13692
• CS-O-30561
• Lopac0_000271
• NCGC00021191-08
• EN300-1709694
• Z2238899644
• DTXCID502858
• MLS002548859
• 17alpha,21-dihydroxypregn-4-ene-3,11,20-trione acetate
• EINECS 200-006-5
• HMS3259N19
• Cortone acetate (TN)
• component of Neosone
• 50-04-4
• AKOS005267225
• 2-((1S,10S,11S,15S,2R,14R)-14-hydroxy-2,15-dimethyl-5,17-dioxotetracyclo[8.7.0 .0<2,7>.0<11,15>]heptadec-6-en-14-yl)-2-oxoethyl acetate
• S2559
• 17,21-Dihydroxypregn-4-ene-3,11,20-trione-21-acetate
• SMR000059124
• BDBM50455157
• cortison-21-acetat
• CORTISONE ACETATE [EP MONOGRAPH]
• DTXSID0022858
• Cortisone acetate (Cortone)
• SDCCGSBI-0050259.P002
• 2-[(1R,3aS,3bS,9aR,9bS,11aS)-1-hydroxy-9a,11a-dimethyl-7,10-dioxo-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl acetate
• Tox21_113482
• [2-[(8S,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-3,11-dioxo-1,2,6,7,8,9,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] acetate
• NCGC00021191-03
• MLS000069478
• Pregn-4-ene-3,11,20-trione, 21-(acetyloxy)-17-hydroxy-
• LMST02030120
• Pregn-4-ene-3,20-trione, 17,21-dihydroxy-, 21-acetate
• Acetate cortisone
• CHEBI:3897
• Tox21_113482_1
• CS-1742
• 17-Hydroxy-3,11,20-trioxopregn-4-en-21-yl acetate
• 21-Acetoxy-4-pregnen-17alpha-ol-3,11,20-trione
• NSC-49420
• NS00006620
• Cortisone acetate (USP:JAN)
• CORTISONE ACETATE (USP MONOGRAPH)
• CORTISONE ACETATE (USP-RS)
• CORTISONE ACETATE (EP MONOGRAPH)
• CORTISONE ACETATE (MART.)
• 6alpha,9Difluoro-11beta,17,21-trihydroxypregna-1,4-diene-3,20-dione 21-acetate 17-Butyrate
• BRD-K86161929-001-11-7

• MDL： MFCD00003609
• Inchi： 1S/C23H30O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h10,16-17,20,28H,4-9,11-12H2,1-3H3/t16-,17-,20+,21-,22-,23-/m0/s1
• InChI Key： ITRJWOMZKQRYTA-RFZYENFJSA-N
• SMILES： O[C@]1(C(COC(C)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O
• BRN： 2067543

Computed Properties

• Exact Mass: 402.20400
• Monoisotopic Mass: 402.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 30
• XLogP3: 2.1
• Topological Polar Surface Area: 97.7

Experimental Properties

• Color/Form: solid
• Density: 1.26g/cm3
• Melting Point: 237-240?°C(lit.)
• Boiling Point: 577.3°C at 760mmHg
• Flash Point: 197.3°C
• Refractive Index: 212 ° (C=1, MeOH)
• Solubility: DMSO 7 mg/mL Water <1 mg/mL Ethanol <1 mg/mL
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 97.74000
• LogP: 2.56060
• Vapor Pressure: 0mmHg at 25°C
• Merck: 2539
• Specific Rotation: +207° - +216° (c=1, MeOH)
• Solubility: Not determined

Cortisone acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S36/37
• RTECS：GM9140000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds